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Compound of Interest

1-{4-[(4-
Compound Name: Chlorobenzyl)oxy]phenyl}ethanon
e
CAS No.: 61035-74-3
Cat. No.: B183192

Get Quote

Executive Summary & Chemical Identity[2][3][4][5]
[6]

This guide serves as an advanced technical supplement to the standard Safety Data Sheet
(SDS) for 1-{4-[(4-Chlorobenzyl)oxy]phenyl}ethanone (also known as 4'-(4-
Chlorobenzyloxy)acetophenone).[1][2][3]

While standard SDS documents provide regulatory compliance data, this whitepaper focuses
on operational safety, synthesis context, and handling causality for researchers utilizing this
compound as an intermediate in medicinal chemistry (specifically in the synthesis of
antihistamines and piperazine-based bioactives).[1][2][3]

Chemical Identification Table

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b183192#bc-rfq
https://www.benchchem.com/product/b183192/docs?utm_src=pdf-body#technical-safety-handling-guide-1-4-4-chlorobenzyl-oxy-phenyl-ethanone
https://patents.google.com/patent/EP3414231B1/en
https://pubchem.ncbi.nlm.nih.gov/compound/580653
https://www.indofinechemical.com/product-data/attachments/safety_data_sheets/09-3491.pdf
https://patents.google.com/patent/EP3414231B1/en
https://pubchem.ncbi.nlm.nih.gov/compound/580653
https://www.indofinechemical.com/product-data/attachments/safety_data_sheets/09-3491.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183192?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Context for Researcher

Primary identifier for

CAS Number 61035-74-3 , _
inventory/regulatory tracking.
Use for spectral data
PubChem CID 580653 o
verification.[2][3]
] Calculation basis for
Molecular Weight 260.72 g/mol o
stoichiometry.[2][3]
White to off-white; dust
Physical State Solid (Crystalline Powder) generation is a primary
inhalation risk.[1][2][3]
Wide range due to
_ _ recrystallization solvent
Melting Point 74-90 °C

differences (e.g., Isopropanol
vs. Hexane).[1][2][3]

) Low water solubility; lipophilic
» Organic Solvents (DCM, ]
Solubility nature aids dermal

DMSO, EtOAc) _
penetration.[1][2][3]

Indicates high lipophilicity;
LogP ~3.7 (Predicted) potential for bioaccumulation.

[1](21[3]

Hazard Profiling & Toxicology (The "Why")

Standard GHS classifications for this compound typically include Skin Irritation (Category 2),
Eye Irritation (Category 2A), and STOT-SE (Category 3).[1][2][3] However, a researcher must
understand the mechanism of these hazards to mitigate them effectively.[3]

Mechanistic Toxicology[1][2][3]

o Dermal Absorption: The presence of the 4-chlorobenzyl ether moiety increases the
compound's lipophilicity (LogP ~3.7).[1][2][3] Unlike simple acetophenone, this molecule can
penetrate the stratum corneum more effectively, carrying the reactive ketone core into the
dermis.[3]
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« Irritation Pathway: As a substituted acetophenone, the compound acts as a local irritant.[1][3]
Upon contact with mucous membranes (eyes/lungs), it can cause immediate inflammatory
responses.[2]

o Metabolic Fate: In vivo, ether linkages are often stable but can be cleaved by cytochrome
P450 enzymes (O-dealkylation), potentially releasing 4-chlorobenzyl alcohol and 4-
hydroxyacetophenone.[1][2][3] Both metabolites are phenols/alcohols that require
glucuronidation for excretion.[2][3]

Synthesis-Specific Hazards

This compound is frequently synthesized via Williamson Ether Synthesis (reaction of 4-
hydroxyacetophenone with 4-chlorobenzyl chloride).[1][2][3]

e Residual Reactants: Commercial samples or crude synthesis products may contain trace 4-
chlorobenzyl chloride, which is a potent lachrymator and alkylating agent.[1][2][3]

o Safety Implication: Treat crude product with higher precaution than purified crystals due to
potential alkyl halide contamination.[1][3]

Safe Handling Framework
Engineering Controls vs. PPE

Reliance on PPE alone is insufficient.[2][3] The hierarchy of controls must be applied:
e Primary Barrier (Engineering):

o Weighing and transfer must occur inside a Chemical Fume Hood or Powder Enclosure.[1]

[2]3]

o Reasoning: The solid is a light powder; static electricity can cause dispersion.[2][3]
Inhalation triggers respiratory irritation (STOT-SE 3).[1][2][3]

e Secondary Barrier (PPE):

o Gloves: Nitrile (0.11 mm minimum) is sufficient for the solid.[1][2][3]
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o Critical Caveat: If dissolved in Dichloromethane (DCM), nitrile provides <5 minutes of
protection.[1][2][3] Use PVA or Silver Shield laminates for DCM solutions.[1][2][3]

o Eye Protection: Chemical safety goggles (ANSI Z87.[1][2][3]1) are mandatory.[2][3] Face
shields are recommended during scale-up synthesis (>10g) due to splash risks from
heating solvents.[1][2][3]

Workflow Visualization: Exposure Response

The following diagram outlines the decision logic for exposure incidents, prioritizing immediate
neutralization over administrative reporting.

Dermal Contact Ocular Contact Inhalation
(Solid/Solution) (Dust/Splash) (Dust)

\

1. Brush off solid 1. Eye Wash Station (15m) 1. Move to Fresh Air
2. Wash w/ Soap+Water (15m) 2. Hold Eyelids Open 2. Oxygen if labored breathing
3. NO Organic Solvents 3. Remove Contacts 3. Seek Medical Aid

Medical Evaluation
(Bring SDS + CAS#)
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Figure 1: Immediate response logic for exposure incidents.[1][2][3][4] Note the prohibition of

solvents for skin cleaning to prevent enhanced absorption.[1][3]

Synthesis & Reaction Safety Protocols

For researchers synthesizing this compound (e.g., for cetirizine analog development), the

operational risks differ from storage risks.[1][3]

Standard Synthesis Protocol (Williamson Ether)[1][2]

o Reagents: 4-Hydroxyacetophenone + 4-Chlorobenzyl chloride + K2COs.[1][2][3]

o Solvent: Acetonitrile or DMF (Reflux).[1][2][3]

Critical Control Points

Step Hazard Control Measure
o Dispense only in hood.[2][3]
N 4-Chlorobenzyl chloride is a
Reagent Addition Keep cold to reduce vapor
lachrymator.[1][2][3]
pressure.[2][3]
Use temperature controller
Refl Solvent vapor + thermal with auto-shutoff.[2][3] Ensure
eflux
runaway.[2][3] condenser water flow is
monitored.
Add water slowly. The product
Quenching Exothermic precipitation.[2][3] precipitates; filtration
generates dust.[2][3]
Do not mix with non-
Halogenated organic waste.[2] halogenated solvents.[2][3]
Waste

[3]

High disposal cost penalty.[2]
[3]

Waste Disposal & Environmental Stewardship[1]
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This compound contains a Chlorine atom, mandating specific disposal streams.[1][3] It is toxic
to aquatic life (estimated Aquatic Acute 1 or 2 based on structure), meaning drain disposal is
strictly prohibited.[2]

Disposal Logic Tree

Solid Waste Bin
(Haz: Toxic/Iritant)

DCM/Chloroform

Halogenated Waste Stream
(Contains CUDCM/CHCI3)

Click to download full resolution via product page

Figure 2: Waste stream decision matrix. Note: Even if dissolved in non-halogenated solvents,
high concentrations of the chlorinated solute may require the halogenated waste stream
depending on local EHS regulations.[1][3]

References & Authoritative Sources

» National Center for Biotechnology Information (2026).PubChem Compound Summary for
CID 580653, 1-[4-[(4-chlorophenyl)methoxy]phenyllethanone.[1][2][3] Retrieved February 21,
2026 from [Link].[1][2][3]

o AppChem.Safety Data Sheet: 1-(4-[(4-Chlorobenzyl)oxy]phenyl)ethanone.[1][2][3] CAS
61035-74-3.[1][2][3][5]
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and 2-[4-{(4-Chloro phenyl)phenyl methyl}- 1-piperazinyl]sulphonyl naphthalenes.[1][2][3]
Asian Journal of Chemistry, 23(11), 5043-5046.[1][2][3] (Provides synthesis context and
melting point data).

Disclaimer: This guide is intended for qualified research personnel. It supplements but does not
replace the official Safety Data Sheet (SDS) provided by your chemical supplier. Always consult
the specific SDS from your vendor before handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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